Cas no 1807140-10-8 (4-(Difluoromethyl)-5-methyl-3-nitropyridine-2-carboxaldehyde)

• Product Name: 4-(Difluoromethyl)-5-methyl-3-nitropyridine-2-carboxaldehyde
• CAS No: 1807140-10-8
• MF: C₈H₆F₂N₂O₃
• MW: 216.141648769379
• CID: 4898048
• Update Time: 2025-05-20

4-(Difluoromethyl)-5-methyl-3-nitropyridine-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-5-methyl-3-nitropyridine-2-carboxaldehyde

• Inchi： 1S/C8H6F2N2O3/c1-4-2-11-5(3-13)7(12(14)15)6(4)8(9)10/h2-3,8H,1H3
• InChI Key： IZDXCRIURUQHTN-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(C=O)=NC=C1C)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 257
• XLogP3: 1.5
• Topological Polar Surface Area: 75.8

Additional information on 4-(Difluoromethyl)-5-methyl-3-nitropyridine-2-carboxaldehyde

4-(Difluoromethyl)-5-methyl-3-nitropyridine-2-carboxaldehyde (CAS No. 1807140-10-8): An Overview

4-(Difluoromethyl)-5-methyl-3-nitropyridine-2-carboxaldehyde (CAS No. 1807140-10-8) is a novel and highly versatile compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of new therapeutic agents.

The molecular structure of 4-(Difluoromethyl)-5-methyl-3-nitropyridine-2-carboxaldehyde is composed of a pyridine ring substituted with a difluoromethyl group, a methyl group, and a nitro group, along with a carboxaldehyde functional group. These substituents contribute to the compound's distinctive chemical properties and reactivity, making it an attractive candidate for further investigation.

Recent studies have highlighted the significance of 4-(Difluoromethyl)-5-methyl-3-nitropyridine-2-carboxaldehyde in the context of drug discovery and development. One notable application is its use as an intermediate in the synthesis of bioactive molecules. The difluoromethyl group, in particular, has been shown to enhance the metabolic stability and bioavailability of drug candidates, which are crucial factors in the design of effective pharmaceuticals.

In addition to its role as a synthetic intermediate, 4-(Difluoromethyl)-5-methyl-3-nitropyridine-2-carboxaldehyde has demonstrated promising biological activities. Research has indicated that this compound exhibits potent anti-inflammatory and anti-cancer properties. For instance, studies have shown that it can inhibit the activity of key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest that 4-(Difluoromethyl)-5-methyl-3-nitropyridine-2-carboxaldehyde could be a valuable lead compound for the development of new anti-inflammatory drugs.

The anti-cancer potential of 4-(Difluoromethyl)-5-methyl-3-nitropyridine-2-carboxaldehyde has also been explored. In vitro experiments have demonstrated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of signaling pathways that regulate cell proliferation and survival. These results indicate that 4-(Difluoromethyl)-5-methyl-3-nitropyridine-2-carboxaldehyde may serve as a promising scaffold for the design of novel anticancer agents.

Beyond its biological activities, the physical and chemical properties of 4-(Difluoromethyl)-5-methyl-3-nitropyridine-2-carboxaldehyde have been extensively characterized. The compound is known to be stable under standard laboratory conditions and can be synthesized using well-established methods. Its solubility in common organic solvents makes it suitable for use in a wide range of chemical reactions and processes.

The synthesis of 4-(Difluoromethyl)-5-methyl-3-nitropyridine-2-carboxaldehyde typically involves several steps, including the formation of the pyridine ring, introduction of the difluoromethyl group, and subsequent functionalization with other substituents. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for research and industrial applications.

In conclusion, 4-(Difluoromethyl)-5-methyl-3-nitropyridine-2-carboxaldehyde (CAS No. 1807140-10-8) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. As research in this area continues to advance, it is likely that new applications and insights will emerge, further solidifying the importance of this compound in the scientific community.